Cas no 2171577-72-1 (3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid)

• Product Name: 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid
• CAS No: 2171577-72-1
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 6217410
• PubChem ID: 165960847
• Update Time: 2025-10-31

3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid
• 2171577-72-1
• 3-[2-cyclopropyl-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)acetamido]-2-methoxypropanoic acid
• EN300-1523373

• Inchi： 1S/C24H26N2O6/c1-31-20(23(28)29)12-25-22(27)21(14-10-11-14)26-24(30)32-13-19-17-8-4-2-6-15(17)16-7-3-5-9-18(16)19/h2-9,14,19-21H,10-13H2,1H3,(H,25,27)(H,26,30)(H,28,29)
• InChI Key： KNQHTISIIRZNQV-UHFFFAOYSA-N
• SMILES： O(CC1C2C=CC=CC=2C2=CC=CC=C12)C(NC(C(NCC(C(=O)O)OC)=O)C1CC1)=O

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 10
• Complexity: 674
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 114Ų

Additional information on 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid

3-2-Cyclopropyl-2-({(9H-Fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic Acid: A Comprehensive Overview

3-2-Cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid (CAS No. 2171577-72-1) is a sophisticated organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs and therapeutic agents.

The molecular structure of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid is composed of a cyclopropyl group, a fluorenylmethoxycarbonyl (Fmoc) protecting group, and a methoxypropanoic acid moiety. The Fmoc group is widely used in peptide synthesis to protect the amino group during the synthesis process, ensuring the selective formation of desired peptide bonds. The cyclopropyl and methoxypropanoic acid functionalities add complexity and versatility to the molecule, making it a valuable building block in the design of advanced pharmaceuticals.

Recent studies have highlighted the importance of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid in the development of prodrugs and targeted drug delivery systems. Prodrugs are inactive precursors that are converted into active drugs within the body, often through enzymatic processes. The unique properties of this compound make it an ideal candidate for prodrug design, as it can be tailored to release active metabolites at specific sites within the body, thereby enhancing therapeutic efficacy while minimizing side effects.

In addition to its potential as a prodrug, 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid has shown promise in targeted drug delivery systems. These systems aim to deliver drugs directly to specific tissues or cells, thereby improving treatment outcomes and reducing systemic toxicity. The cyclopropyl and methoxypropanoic acid functionalities can be modified to enhance the compound's ability to bind to specific receptors or transporters, facilitating targeted delivery.

The synthesis of 3-2-cyclopropyl-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)acetamido-2-methoxypropanoic acid involves several steps, including the protection of functional groups, coupling reactions, and deprotection steps. Advanced synthetic methods, such as solid-phase peptide synthesis (SPPS), have been employed to produce this compound with high purity and yield. SPPS allows for the stepwise addition of amino acids to a growing peptide chain, ensuring precise control over the final product's structure.

The biological activity of 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methoxypropanoic acid has been evaluated in various in vitro and in vivo models. Preliminary studies have demonstrated its ability to modulate specific biological pathways, such as those involved in inflammation and cancer. For instance, it has shown inhibitory effects on certain enzymes and receptors that play crucial roles in these processes. These findings suggest that this compound could be further developed into therapeutic agents for treating inflammatory diseases and cancers.

To further explore the potential applications of 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methoxypropanoic acid, ongoing research is focusing on optimizing its pharmacokinetic properties. This includes improving its solubility, stability, and bioavailability. Computational methods, such as molecular dynamics simulations and quantum mechanics calculations, are being used to predict the behavior of this compound in biological environments and to guide the design of more effective derivatives.

In conclusion, 3-2-cyclopropyl-2-{(9H-fluoren-9-yloxycarbonyl)amino}acetamido)-2-methoxypropanoic acid (CAS No. 2171577-72-1) represents a promising molecule with diverse applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable tool for developing novel drugs and therapeutic strategies. As research continues to advance, it is likely that this compound will play an increasingly important role in addressing unmet medical needs and improving patient outcomes.